Cas no 86146-00-1 (3,5-dimethylbenzene-1-sulfonyl fluoride)
86146-00-1 structure
Product Name:3,5-dimethylbenzene-1-sulfonyl fluoride
CAS No:86146-00-1
MF:C8H9FO2S
MW:188.219264745712
MDL:MFCD28987335
CID:1844099
PubChem ID:86062029
Update Time:2025-04-21
3,5-dimethylbenzene-1-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dimethylbenzenesulfonyl Fluoride
- AC1LBAZC
- ST50184531
- 3,5-Dimethyl-phenyl-p-toluat
- p-Toluic acid, 3,5-dimethylphenyl ester
- CTK2C3622
- AG-J-74312
- 3,5-Dimethylphenylsulfonylfluorid
- ZINC00129714
- 3,5-dimethylphenyl 4-methylbenzoate
- AKOS002261858
- 3,5-dimethylbenzene-1-sulfonyl fluoride
- BBL102306
- EN300-1583559
- STL556105
- 86146-00-1
- VS-0061
- MFCD28987335
- Benzenesulfonyl fluoride, 3,5-dimethyl-
- CS-0459207
- AKOS032949528
- 3,5-Dimethylbenzenesulfonyl fluoride, 95% (H-NMR)
-
- MDL: MFCD28987335
- Inchi: 1S/C8H9FO2S/c1-6-3-7(2)5-8(4-6)12(9,10)11/h3-5H,1-2H3
- InChI Key: USDUCJJANRAWTQ-UHFFFAOYSA-N
- SMILES: S(C1C=C(C)C=C(C)C=1)(=O)(=O)F
Computed Properties
- Exact Mass: 188.03072886g/mol
- Monoisotopic Mass: 188.03072886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Melting Point: 35-40 °C
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
3,5-dimethylbenzene-1-sulfonyl fluoride Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H314
- Warning Statement: P280-P305+P351+P338-P310
- Hazardous Material transportation number:UN 3261 8 / PGII
- WGK Germany:3
- Hazard Category Code: 34
- Safety Instruction: 26-36/37/39-45
-
Hazardous Material Identification:
3,5-dimethylbenzene-1-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB546724-1 g |
3,5-Dimethylbenzenesulfonyl fluoride; . |
86146-00-1 | 1g |
€186.50 | 2023-07-11 | ||
| Apollo Scientific | PC520785-10g |
3,5-Dimethylbenzenesulfonyl fluoride |
86146-00-1 | 95% | 10g |
£560.00 | 2023-09-01 | |
| abcr | AB546724-5 g |
3,5-Dimethylbenzenesulfonyl fluoride; . |
86146-00-1 | 5g |
€426.60 | 2023-07-11 | ||
| abcr | AB546724-10 g |
3,5-Dimethylbenzenesulfonyl fluoride; . |
86146-00-1 | 10g |
€648.20 | 2023-07-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529874-10g |
3,5-Dimethylbenzenesulfonyl fluoride |
86146-00-1 | 98% | 10g |
¥5370.00 | 2024-07-28 | |
| abcr | AB546724-1g |
3,5-Dimethylbenzenesulfonyl fluoride; . |
86146-00-1 | 1g |
€190.80 | 2025-04-16 | ||
| abcr | AB546724-5g |
3,5-Dimethylbenzenesulfonyl fluoride; . |
86146-00-1 | 5g |
€438.20 | 2025-04-16 | ||
| abcr | AB546724-10g |
3,5-Dimethylbenzenesulfonyl fluoride; . |
86146-00-1 | 10g |
€666.70 | 2025-04-16 | ||
| Enamine | EN300-1583559-0.05g |
3,5-dimethylbenzene-1-sulfonyl fluoride |
86146-00-1 | 0.05g |
$900.0 | 2023-06-04 | ||
| Enamine | EN300-1583559-0.1g |
3,5-dimethylbenzene-1-sulfonyl fluoride |
86146-00-1 | 0.1g |
$943.0 | 2023-06-04 |
3,5-dimethylbenzene-1-sulfonyl fluoride Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
86146-00-1 (3,5-dimethylbenzene-1-sulfonyl fluoride) Related Products
- 61153-14-8(2,6-dimethylbenzene-1-sulfonyl fluoride)
- 393-41-9(2,5-dimethylbenzene-1-sulfonyl fluoride)
- 34586-50-0(Benzenesulfonylfluoride, 3-ethyl-)
- 455-20-9(Benzenesulfonylfluoride, 4-ethyl-)
- 454-66-0(3-methylbenzene-1-sulfonyl fluoride)
- 324-99-2([1,1'-BIPHENYL]-4,4'-DISULFONYL DIFLUORIDE)
- 329-98-6(PMSF)
- 455-16-3(4-methylbenzene-1-sulfonyl fluoride)
- 61128-12-9(Benzenesulfonyl fluoride, 3-(1-methylethyl)-)
- 57532-84-0(3,4-dimethylbenzene-1-sulfonyl fluoride)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent